Cas no 82140-46-3 (Ethyl (2E)-2-benzoyl-3-(methylamino)but-2-enoate)

• Product Name: Ethyl (2E)-2-benzoyl-3-(methylamino)but-2-enoate
• CAS No: 82140-46-3
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• MDL: MFCD13705179
• CID: 4717245
• Update Time: 2025-06-29

Ethyl (2E)-2-benzoyl-3-(methylamino)but-2-enoate Chemical and Physical Properties

Names and Identifiers

• Ethyl (2E)-2-benzoyl-3-(methylamino)but-2-enoate
• Ethyl 2-[hydroxy(phenyl)methylidene]-3-methyliminobutanoate

• MDL： MFCD13705179
• Inchi： 1S/C14H17NO3/c1-4-18-14(17)12(10(2)15-3)13(16)11-8-6-5-7-9-11/h5-9,16H,4H2,1-3H3/b13-12?,15-10+
• InChI Key： FKEUWUNDWYYQBH-ALCGJAGXSA-N
• SMILES： O(CC)C(C(/C(/C)=N/C)=C(C1C=CC=CC=1)O)=O

Computed Properties

• Exact Mass: 247.121
• Monoisotopic Mass: 247.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on Ethyl (2E)-2-benzoyl-3-(methylamino)but-2-enoate

Ethyl (2E)-2-benzoyl-3-(methylamino)but-2-enoate (CAS No. 82140-46-3): An Overview of Its Structure, Properties, and Applications

Ethyl (2E)-2-benzoyl-3-(methylamino)but-2-enoate (CAS No. 82140-46-3) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzoyl group, a methylamino group, and an ester functional group. These features contribute to its diverse chemical properties and potential biological activities.

The molecular formula of Ethyl (2E)-2-benzoyl-3-(methylamino)but-2-enoate is C₁₃H₁₅NO₃, and its molecular weight is approximately 233.26 g/mol. The compound exists as a colorless to pale yellow liquid at room temperature and has a characteristic odor. Its solubility in water is low, but it is readily soluble in organic solvents such as ethanol, methanol, and dichloromethane.

Recent studies have focused on the synthesis of Ethyl (2E)-2-benzoyl-3-(methylamino)but-2-enoate using various methodologies. One notable approach involves the condensation of benzoyl chloride with N-methylacrylamide followed by esterification with ethanol. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production in industrial settings.

The spectroscopic properties of Ethyl (2E)-2-benzoyl-3-(methylamino)but-2-enoate have been extensively characterized using techniques such as infrared (IR), nuclear magnetic resonance (NMR), and mass spectrometry (MS). The IR spectrum shows characteristic peaks for the C=O stretch of the benzoyl group at around 1680 cm^-1, the C=C stretch of the double bond at around 1640 cm^-1, and the C-O stretch of the ester group at around 1740 cm^-1. The ¹H NMR spectrum reveals distinct signals for the aromatic protons, the methyl protons, and the ethyl protons, providing further confirmation of its structure.

In terms of biological activity, Ethyl (2E)-2-benzoyl-3-(methylamino)but-2-enoate has shown promising results in several areas. One key application is its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. This property makes it a potential candidate for the development of new anti-inflammatory drugs.

Additionally, Ethyl (2E)-2-benzoyl-3-(methylamino)but-2-enoate has been investigated for its antimicrobial activity. Research has shown that it exhibits significant antibacterial effects against both Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell membranes, leading to cell death.

The pharmacokinetic properties of Ethyl (2E)-2-benzoyl-3-(methylamino)but-2-enoate have also been studied to understand its behavior in biological systems. In vivo studies have shown that it has good oral bioavailability and a moderate half-life, suggesting that it can be effectively absorbed and distributed in the body. However, further research is needed to optimize its pharmacokinetic profile for therapeutic applications.

In the context of drug discovery, Ethyl (2E)-2-benzoyl-3-(methylamino)but-2-enoate has been used as a lead compound for the development of new pharmaceutical agents. Its unique structure provides a scaffold for chemical modifications that can enhance its potency and selectivity. For example, substituting different functional groups on the benzoyl or ester moieties can result in compounds with improved biological activities.

The safety profile of Ethyl (2E)-2-benzoyl-3-(methylamino)but-2-enoate is an important consideration for its potential use in pharmaceuticals. Toxicological studies have shown that it has low acute toxicity when administered orally or intraperitoneally in animal models. However, chronic exposure may require further investigation to ensure long-term safety.

In conclusion, Ethyl (2E)-2-benzoyl-3-(methylamino)but-2-enoate (CAS No. 82140-46-3) is a versatile compound with a range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential and optimize its use in various medical settings.